2,2'-Biquinoline-4,4'-dicarboxylic acid dipotassium salt trihydrate
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Description
2,2’-Biquinoline-4,4’-dicarboxylic acid dipotassium salt trihydrate is a hydrated dipotassium salt of 2,2’-biquinoline-4,4’-dicarboxylic acid. This compound is known for its application as a ligand in various chemical reactions, particularly in the aerobic oxidation of alcohols in the presence of palladium catalysts .
Properties
Molecular Formula |
C20H16K2N2O7 |
|---|---|
Molecular Weight |
474.5 g/mol |
IUPAC Name |
dipotassium;2-(4-carboxylatoquinolin-2-yl)quinoline-4-carboxylate;trihydrate |
InChI |
InChI=1S/C20H12N2O4.2K.3H2O/c23-19(24)13-9-17(21-15-7-3-1-5-11(13)15)18-10-14(20(25)26)12-6-2-4-8-16(12)22-18;;;;;/h1-10H,(H,23,24)(H,25,26);;;3*1H2/q;2*+1;;;/p-2 |
InChI Key |
MUCQANVZZZELIW-UHFFFAOYSA-L |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=NC4=CC=CC=C4C(=C3)C(=O)[O-])C(=O)[O-].O.O.O.[K+].[K+] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2,2’-biquinoline-4,4’-dicarboxylic acid dipotassium salt trihydrate typically involves the reaction of 2,2’-biquinoline-4,4’-dicarboxylic acid with potassium hydroxide in the presence of water. The reaction is carried out under controlled conditions to ensure the formation of the dipotassium salt trihydrate .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the careful control of reaction conditions, including temperature, pH, and concentration of reactants, to achieve high yields and purity. The product is then purified through recrystallization from water .
Chemical Reactions Analysis
Types of Reactions
2,2’-Biquinoline-4,4’-dicarboxylic acid dipotassium salt trihydrate undergoes various chemical reactions, including:
Oxidation: It acts as a ligand in the aerobic oxidation of alcohols.
Complexation: Forms stable complexes with metal ions, particularly copper ions.
Common Reagents and Conditions
Oxidation: Palladium catalysts are commonly used in the presence of oxygen.
Complexation: Copper ions are used to form stable complexes under alkaline conditions.
Major Products Formed
Oxidation: The major products are oxidized alcohols.
Complexation: The major product is a stable 2:1 complex with copper ions.
Scientific Research Applications
2,2’-Biquinoline-4,4’-dicarboxylic acid dipotassium salt trihydrate has a wide range of applications in scientific research:
Chemistry: Used as a ligand in catalytic reactions, particularly in the oxidation of alcohols.
Biology: Employed in the detection of copper ions due to its ability to form stable complexes.
Medicine: Investigated for its potential use in drug delivery systems and as a diagnostic tool.
Industry: Utilized in the synthesis of metal-organic frameworks and coordination polymers.
Mechanism of Action
The compound exerts its effects primarily through its ability to act as a ligand and form stable complexes with metal ions. In the case of copper detection, it forms a stable 2:1 complex with copper ions, which can be detected colorimetrically at an absorbance maximum of 562 nm . This mechanism is utilized in various assays, including the bicinchoninic acid (BCA) protein quantitation assay .
Comparison with Similar Compounds
Similar Compounds
2,2’-Biquinoline-4,4’-dicarboxylic acid: The parent compound without the dipotassium salt and trihydrate.
2,2’-Biquinoline-4,4’-dicarboxylic acid sodium salt: Similar in structure but with sodium ions instead of potassium.
Uniqueness
2,2’-Biquinoline-4,4’-dicarboxylic acid dipotassium salt trihydrate is unique due to its specific hydration state and the presence of potassium ions, which can influence its solubility and reactivity in various chemical reactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
